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Compound of Interest

Compound Name:
Methyl 4-bromofuran-2-

carboxylate

Cat. No.: B055586 Get Quote

An In-depth Technical Guide to Methyl 4-bromofuran-2-carboxylate

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Methyl 4-bromofuran-2-carboxylate, a valuable building block in organic

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Molecular Structure and Identifiers
Methyl 4-bromofuran-2-carboxylate is a heterocyclic compound featuring a furan ring

substituted with a bromine atom at the 4-position and a methyl carboxylate group at the 2-

position.

Table 1: Chemical Identifiers for Methyl 4-bromofuran-2-carboxylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b055586?utm_src=pdf-interest
https://www.benchchem.com/product/b055586?utm_src=pdf-body
https://www.benchchem.com/product/b055586?utm_src=pdf-body
https://www.benchchem.com/product/b055586?utm_src=pdf-body
https://www.benchchem.com/product/b055586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Citation

IUPAC Name
methyl 4-bromofuran-2-

carboxylate
[1]

Synonyms

4-bromo-furan-2-carboxylic

acid methyl ester, methyl 4-

bromo-2-furoate

[1][2]

CAS Number 58235-80-6 [1]

Molecular Formula C₆H₅BrO₃ [1]

Molecular Weight 205.01 g/mol [1]

Canonical SMILES COC(=O)C1=CC(=CO1)Br [1]

InChI
InChI=1S/C6H5BrO3/c1-9-

6(8)5-2-4(7)3-10-5/h2-3H,1H3
[1]

InChIKey
RKEXKLRKXLRNMV-

UHFFFAOYSA-N
[1][2]

Physicochemical Properties
The physical and chemical properties of Methyl 4-bromofuran-2-carboxylate are summarized

below. It is a solid compound at room temperature with a defined melting point.

Table 2: Physicochemical Data for Methyl 4-bromofuran-2-carboxylate

Property Value Citation

Appearance White to yellow solid

Melting Point 42-44 °C

Boiling Point 228 °C at 760 mmHg [3]

Purity ≥97%

Storage Sealed in dry, 2-8°C [2][3]
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Spectroscopic Data
Detailed experimental spectroscopic data for Methyl 4-bromofuran-2-carboxylate is not

readily available in the public domain. However, predicted mass spectrometry data can be used

for preliminary identification.

Table 3: Predicted Mass Spectrometry Data

Adduct Predicted m/z

[M+H]⁺ 204.94949

[M+Na]⁺ 226.93143

[M-H]⁻ 202.93493

[M]⁺ 203.94166

Note: Data is predicted by computational methods.[4]

Experimental Protocols
A detailed, peer-reviewed synthesis protocol for Methyl 4-bromofuran-2-carboxylate is not

explicitly available. However, based on standard organic chemistry principles, it can be

synthesized via the esterification of its corresponding carboxylic acid, 4-bromo-2-furoic acid.

Proposed Synthesis of Methyl 4-bromofuran-2-
carboxylate
The synthesis of Methyl 4-bromofuran-2-carboxylate can be achieved through the Fischer

esterification of 4-bromo-2-furoic acid. This method involves reacting the carboxylic acid with

methanol in the presence of a strong acid catalyst.

Reaction Scheme:

4-bromo-2-furoic acid + Methanol --(H⁺ catalyst)--> Methyl 4-bromofuran-2-carboxylate +

Water

Materials:
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4-bromo-2-furoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or other suitable acid catalyst

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

To a solution of 4-bromo-2-furoic acid in an excess of anhydrous methanol, add a catalytic

amount of concentrated sulfuric acid.

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature and remove the excess methanol

under reduced pressure.

Neutralize the remaining mixture with a saturated solution of sodium bicarbonate.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Evaporate the solvent under reduced pressure to yield the crude product.

Purify the crude product by column chromatography or recrystallization to obtain pure

Methyl 4-bromofuran-2-carboxylate.

Logical Workflow for Synthesis and Analysis
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The following diagram illustrates the logical workflow for the synthesis and subsequent

characterization of Methyl 4-bromofuran-2-carboxylate.
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Caption: Synthesis and Characterization Workflow for Methyl 4-bromofuran-2-carboxylate.

Applications in Research and Development
Methyl 4-bromofuran-2-carboxylate serves as a versatile intermediate in the synthesis of

more complex molecules. The presence of the bromo-substituent allows for a variety of cross-

coupling reactions, such as Suzuki and Heck couplings, enabling the introduction of diverse

functional groups onto the furan ring.[5] The ester functionality can be hydrolyzed to the

corresponding carboxylic acid or converted to other derivatives, further expanding its synthetic

utility. These characteristics make it a valuable precursor for the development of novel

pharmaceutical compounds and agrochemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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